Cas no 99358-13-1 ((2E)-2-(acetylamino)-3-(furan-2-yl)prop-2-enoic acid)

• Product Name: (2E)-2-(acetylamino)-3-(furan-2-yl)prop-2-enoic acid
• CAS No: 99358-13-1
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 1992128
• PubChem ID: 5708252
• Update Time: 2025-04-21

(2E)-2-(acetylamino)-3-(furan-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(acetylamino)-3-(furan-2-yl)prop-2-enoic acid
• (E)-2-ACETYLAMINO-3-FURAN-2-YL-ACRYLIC ACID
• 99358-13-1
• 2-Acetamido-3-(furan-2-yl)acrylic acid
• (Z)-2-acetamido-3-(furan-2-yl)acrylic acid
• 89908-19-0

• Inchi： 1S/C9H9NO4/c1-6(11)10-8(9(12)13)5-7-3-2-4-14-7/h2-5H,1H3,(H,10,11)(H,12,13)/b8-5-
• InChI Key： LIVOBOQBRTUTLV-YVMONPNESA-N
• SMILES： O1C=CC=C1/C=C(/C(=O)O)\NC(C)=O

Computed Properties

• Exact Mass: 195.05315777Da
• Monoisotopic Mass: 195.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.331
• Boiling Point: 438.3°C at 760 mmHg
• Flash Point: 218.9°C
• Refractive Index: 1.579